Cas no 149805-95-8 (6-(Methylthio)nicotinaldehyde)

• Product Name: 6-(Methylthio)nicotinaldehyde
• CAS No: 149805-95-8
• MF: C₇H₇NOS
• MW: 153.201580286026
• MDL: MFCD18818969
• CID: 100074
• PubChem ID: 45083791
• Update Time: 2025-08-02

6-(Methylthio)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,6-(methylthio)-
• 2-Methylthiopyridine-5-carboxaldehyde
• 6-(Methylthio)nicotinaldehyde
• 3-Pyridinecarboxaldehyde, 6-(methylthio)- (9CI)
• SCHEMBL2800270
• 6-(Methylthio)-3-pyridinecarboxaldehyde
• 6-(methylsulfanyl)pyridine-3-carbaldehyde
• 149805-95-8
• AKOS017413446
• MFCD18818969
• IIWPRELLGLCAGW-UHFFFAOYSA-N
• 6-methylsulfanylpyridine-3-carbaldehyde
• CS-0195739
• 3-Pyridinecarboxaldehyde, 6-(methylthio)-
• DTXSID701277809
• SB52679
• 2-(methylthio)pyridine-5-carbaldehyde
• DB-140284

• MDL： MFCD18818969
• Inchi： 1S/C7H7NOS/c1-10-7-3-2-6(5-9)4-8-7/h2-5H,1H3
• InChI Key： IIWPRELLGLCAGW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 153.02491
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 29.96